N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4O3S/c1-8-5-10(19(2)18-8)14(20)17-15-16-9-6-11(21-3)12(22-4)7-13(9)23-15/h5-7H,1-4H3,(H,16,17,20)
• InChI Key: NONUAARANSBNEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NC2=NC3=CC(=C(C=C3S2)OC)OC)C
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 1013797-20-0

Description

This compound is a derivative of benzothiazole, which is a heterocyclic compound. It contains a benzene ring fused to a thiazole ring. The presence of dimethoxy groups (OCH3) and a carboxamide group (CONH2) on the benzothiazole ring, and a pyrazole ring attached to it, makes this compound quite interesting for various chemical and biological studies.

Synthesis Analysis

The synthesis of such compounds generally involves the coupling of benzothiazole derivatives with other aromatic compounds or heterocycles. For example, Suzuki cross-coupling reactions in the presence of a palladium catalyst are commonly used for such purposes.

Molecular Structure Analysis

The compound contains several functional groups, including dimethoxy groups, a carboxamide group, and a pyrazole ring. These groups can participate in various chemical reactions and can also influence the physical, chemical, and biological properties of the compound.

Chemical Reactions Analysis

The compound, due to its functional groups, can undergo a variety of chemical reactions. For instance, the carboxamide group can participate in hydrolysis, reduction, and condensation reactions. The benzothiazole ring can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups can influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their chemical structure and the target molecules in the biological system. Some benzothiazole derivatives have been found to exhibit antibacterial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific physical and chemical properties. It’s always important to handle such compounds with care and use appropriate safety measures.

Future Directions

Given the interesting structure of the compound, it could be a subject of future research in various fields, including medicinal chemistry, materials science, and chemical biology. Studies could be conducted to synthesize the compound and investigate its properties and potential applications.